Cas no 1250634-25-3 ([1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1250634-25-3
• MF: C₉H₈ClFN₄
• MW: 226.638023376465
• CID: 5548510
• Update Time: 2025-05-20

[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-1h-1,2,3-triazol-4-yl]methanamine
• [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C9H8ClFN4/c10-8-3-7(1-2-9(8)11)15-5-6(4-12)13-14-15/h1-3,5H,4,12H2
• InChI Key： QUFNZELIEASNKC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(Cl)=C2)C=C(CN)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

Introduction to [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1250634-25-3)

[1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, identified by the CAS registry number CAS No. 1250634-25-3, is a chemically synthesized compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which includes a triazole ring system substituted with a chloro and fluoro group on the phenyl ring, along with an amine group attached to the triazole moiety.

The molecular formula of this compound is C8H7ClFN3, and its molecular weight is approximately 209.6 g/mol. The triazole ring system is a five-membered heterocyclic structure containing three nitrogen atoms, which contributes to its stability and reactivity in various chemical reactions. The presence of halogen substituents (chlorine and fluorine) on the phenyl ring enhances the electronic properties of the molecule, making it suitable for applications in drug design and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug molecules. The substitution pattern on the triazole ring plays a crucial role in determining the pharmacokinetic properties of the compound, such as absorption, distribution, metabolism, and excretion (ADME). The chlorine and fluorine substituents on the phenyl ring further modulate these properties by introducing electron-withdrawing effects that can influence the compound's interaction with biological targets.

In terms of synthesis, [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine can be prepared through various routes, including click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This method is highly efficient and selective, making it a popular choice for constructing triazole-containing compounds. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions and improve yields.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Triazoles are known for their ability to form hydrogen bonds and participate in π–π interactions, which are critical for drug-target binding. The combination of a triazole ring with halogenated aromatic groups provides a versatile platform for designing molecules with specific biological activities.

Recent research has also focused on the use of [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine in materials science. Its ability to form coordination polymers or metal organic frameworks (MOFs) has been explored for applications in gas storage and catalysis. The nitrogen atoms in the triazole ring can act as coordinating sites for metal ions, enabling the formation of complex architectures with tailored properties.

In conclusion, [1-(3-chloro-4-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1250634_0x787c8) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure and functional groups make it an attractive candidate for further research and development.